Crotonic Acid

• CAS No.: 107-93-7
• Product Name: Crotonic Acid
• Molecular Formula: C4H6O2; CH3-CH=CH-COOH; C4H6O2
• Molecular Weight: 86.09 g/mol
• IUPAC Name: (E)-but-2-enoic acid
• Standard InChI: InChI=1S/C4H6O2/c1-2-3-4(5)6/h2-3H,1H3,(H,5,6)/b3-2+
• Standard InChIKey: LDHQCZJRKDOVOX-NSCUHMNNSA-N
• Isomeric SMILES: C/C=C/C(=O)O
• SMILES: CC=CC(=O)O
• Canonical SMILES: CC=CC(=O)O
• Boiling Point: 184.7 °C; 185 °C; 189 °C
• Colorform: MONOCLINIC NEEDLES OR PRISMS (FROM WATER OR PETROLEUM ETHER); COLORLESS NEEDLE-LIKE CRYSTALS; WHITE CRYSTALLINE SOLID
• Density: Density = 1.018 at 15 °C/4 °C; Relative density (water = 1): 1.02
• Flash Point: 190 °F (NFPA, 2010); 190 °F (OPEN CUP); 88 °C o.c.
• Melting Point: 72 °C; Mp 71.4 °; 72°C
• Physical Description: Crotonic acid appears as a white crystalline solid. Shipped as either a solid or liquid. Soluble in water and less dense than water. Corrosive to metals and tissue.; DryPowder; Solid; WHITE-TO-YELLOW CRYSTALS WITH PUNGENT ODOUR.; Off-white powder; Harsh, pungent, acrylic odou
• Description: Crotonic acid appears as a white crystalline solid. Shipped as either a solid or liquid. Soluble in water and less dense than water. Corrosive to metals and tissue.; Crotonic acid is a but-2-enoic acid with a trans- double bond at C-2. It has been isolated from Daucus carota. It has a role as a plant metabolite. It is a conjugate acid of a crotonate.; Crotonic acid, also known as crotonate or (2E)-2-butenoate, belongs to the class of organic compounds known as straight chain fatty acids. These are fatty acids with a straight aliphatic chain. Crotonic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Crotonic acid has been primarily detected in urine. Within the cell, crotonic acid is primarily located in the cytoplasm and adiposome. Crotonic acid exists in all eukaryotes, ranging from yeast to humans. In humans, crotonic acid is involved in fatty acid biosynthesis pathway. Crotonic acid has a milky taste.
• Solubility: 94000 mg/L (at 25 °C); 86 mg/mL at 25 °C; 94 mg/mL at 25 °C; VERY SOL IN WATER; SOL IN ETHER, ACETONE & IN HOT PETROLEUM ETHER; IN ETHANOL @ 25 °C: 52.5% WT/WT; ACETONE @ 25 °C: 53.0% W/W; IN TOLUENE @ 25 °C: 37.5% WT/WT; Water solubility: 8.6X10+4 mg/l at 25 °C; 555 g/l in water at 20 °C; Solubility in water at 20 °C: soluble; Slightly soluble in water; Soluble (in ethanol)
• Synonyms: (2E)-2-Butenoic Acid; (E)-2-Butenoic Acid; (E)-Crotonic Acid; NSC 8751; trans-2-Butenoic Acid; trans-Crotonic Acid
• Vapor Density: 2.97 (air= 1); Relative vapor density (air = 1): 2.97
• Vapor Pressure: 24 Pa at 20 °C; Vapor pressure, Pa at 20 °C: 24
• PubChem Compound: 637090
• Last Modified: Nov 11 2021